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Compound of Interest

Compound Name: 4-Aminomorpholine

Cat. No.: B145821

For Researchers, Scientists, and Drug Development Professionals
Introduction

4-Aminomorpholine, also known as N-Aminomorpholine, is a versatile heterocyclic amine
used in various chemical syntheses within research and drug development. Its unique
structural features make it a valuable building block for novel compounds. However, its
chemical reactivity also necessitates a thorough understanding of its potential hazards and the
implementation of rigorous safety protocols. This technical guide provides an in-depth overview
of the safety and handling precautions for 4-Aminomorpholine, designed to inform and protect
laboratory personnel.

Hazard Identification and Classification

4-Aminomorpholine is classified as a flammable liquid and is harmful if swallowed, in contact
with skin, or inhaled. It is crucial to understand its specific hazard classifications to implement
appropriate safety measures.

Table 1: GHS Hazard Classification
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Hazard Class Category Hazard Statement

H226: Flammable liquid and

Flammable Liquids 3

vapor
Acute Toxicity, Oral 4 H302: Harmful if swallowed

o H312: Harmful in contact with

Acute Toxicity, Dermal 4 ]

skin
Acute Toxicity, Inhalation 4 H332: Harmful if inhaled
Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye 5 H319: Causes serious eye
Irritation irritation

Specific Target Organ Toxicity - ]
) ) H335: May cause respiratory
Single Exposure (Respiratory 3 o
o irritation
Tract Irritation)

Source: GHS Classification.[1][2]

Physical and Chemical Properties

A clear understanding of the physical and chemical properties of 4-Aminomorpholine is
essential for safe handling and storage.

Table 2: Physical and Chemical Properties
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Property Value

Molecular Formula C4H10N20

Molecular Weight 102.14 g/mol

Appearance Clear, colorless to faintly yellow liquid
Boiling Point 168 °C

Flash Point 58 °C (closed cup)

Density 1.059 g/mL at 25 °C

Solubility in Water Very soluble

Vapor Pressure 1.7 mmHg at 25 °C

Source: Chemical and Physical Properties.[3]

Toxicological Data

Comprehensive toxicological data for 4-Aminomorpholine is limited. The available data
indicates that it is harmful through oral, dermal, and inhalation routes of exposure.

Table 3: Acute Toxicity Data

Route Species Value

Oral Mouse LD50 > 1000 mg/kg
Dermal - Data not available
Inhalation - Data not available

Source: Acute toxicity.[2]

Note: The absence of comprehensive toxicological data underscores the importance of treating
4-Aminomorpholine with a high degree of caution and minimizing all potential routes of
exposure.
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Safe Handling and Storage

Adherence to strict handling and storage protocols is paramount to ensure the safety of
laboratory personnel.

Handling

e Ventilation: Use only in a well-ventilated area, preferably within a chemical fume hood.[3]

« Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[3]
[4] Use spark-proof tools and explosion-proof equipment.|[3]

o Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant
gloves (e.g., nitrile), safety goggles or a face shield, and a lab coat.[2][3]

e Hygiene: Avoid contact with skin, eyes, and clothing.[3] Wash hands thoroughly after
handling.

Aerosol Generation: Avoid inhalation of vapor or mist.[2]

Storage

o Container: Store in a tightly closed container in a cool, dry, and well-ventilated area.[3][4]

e Incompatibilities: Store away from incompatible materials such as strong oxidizing agents,
acids, acid chlorides, and acid anhydrides.[3][4]

o Flammables Area: Store in a designated flammables storage cabinet.[3]

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 4-Aminomorpholine:

Table 4: Recommended Personal Protective Equipment
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Body Part Protection Specification
Safety glasses with side
shields or goggles. A face Conforming to EN166 (EU) or
Eyes/Face ) )
shield may be required for NIOSH (US) standards.
splash hazards.
Nitrile or other appropriate
Skin Chemical-resistant gloves. material. Inspect gloves before
use.
Body Laboratory coat. To prevent skin contact.

Respiratory

Respirator with an appropriate
cartridge if ventilation is
inadequate or for spill

response.

A respiratory protection
program that meets OSHA 29
CFR 1910.134 and ANSI
Z88.2 requirements or
European Standard EN 149

must be followed.

Source: Exposure Controls/Personal Protection.[3]

Emergency Procedures

Immediate and appropriate action is critical in the event of an emergency involving 4-

Aminomorpholine.

First-Aid Measures

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[3]

o Skin Contact: Immediately flush skin with plenty of soap and water for at least 15 minutes

while removing contaminated clothing and shoes. Seek medical attention.[3]

 Inhalation: Remove victim to fresh air and keep at rest in a position comfortable for

breathing. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Seek

immediate medical attention.[3][4]
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 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.[2][3]

Fire-Fighting Measures
o Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon

dioxide.[3]

o Specific Hazards: Flammable liquid and vapor. Vapors may form explosive mixtures with air.
[3] Containers may explode when heated.[4]

» Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.[3]

Accidental Release Measures

o Personal Precautions: Evacuate personnel to a safe area. Remove all sources of ignition.
Wear appropriate PPE.[2]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let
product enter drains.

o Containment and Cleaning: Absorb spill with inert material (e.g., sand, earth) and place in a
suitable container for disposal.[3]

Experimental Protocols: A Generic Workflow for
Acute Toxicity Testing

Specific experimental protocols for the safety and toxicity testing of 4-Aminomorpholine are
not publicly available. The following represents a generic workflow for acute oral toxicity testing
based on established guidelines.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.cdhfinechemical.com/images/product/msds/37_13461900_4-AminoMorpholine-CASNO-4319-49-7-MSDS.pdf
https://www.chemicalbook.com/ProductMSDSDetailCB4686189_EN.htm
https://www.chemicalbook.com/ProductMSDSDetailCB4686189_EN.htm
https://www.chemicalbook.com/ProductMSDSDetailCB4686189_EN.htm
https://www.fishersci.ca/store/msds?partNumber=AC104110050&productDescription=n-aminomorpholine-95-thermo-scientific&language=en&countryCode=CA
https://www.chemicalbook.com/ProductMSDSDetailCB4686189_EN.htm
https://www.cdhfinechemical.com/images/product/msds/37_13461900_4-AminoMorpholine-CASNO-4319-49-7-MSDS.pdf
https://www.chemicalbook.com/ProductMSDSDetailCB4686189_EN.htm
https://www.benchchem.com/product/b145821?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145821?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Phase 1: Preparation Phase 2: Dosing and Observation
Acclimatization of Animals Administration of Test Substance

Phase 3: Data Collection and Analysis

Body Weight Measurement }7 Necropsy of all Animals

Dose Formulation and Analysis

Clinical Observations (Mortality, Morbidity, Behavioral Changes)

Randomization and Grouping } Analysis of Data Histopathological Examination (if required)
Determination of LD50

Click to download full resolution via product page
Caption: Generic workflow for an acute oral toxicity study.

Logical Relationship of Handling Precautions

The safe handling of 4-Aminomorpholine follows a logical progression from understanding the
hazards to implementing appropriate controls and being prepared for emergencies.
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Emergency Preparedness

First Aid gameg Fire Fighting gam=s Spill Response
Hazard Identification Control Measures

Skin/Eye/Respiratory Irritant Administrative Controls (SOPs, Training)
Risk Assessment
Acute Toxicity (Oral, Dermal, Inhalation) Evaluate Exposure Potential }—)| Assess Severity of Harm Personal Protective Equipment (PPE)

Flammable Liquid Engineering Controls (Fume Hood)

|

Click to download full resolution via product page

Caption: Logical workflow for safe handling of 4-Aminomorpholine.

Conclusion

4-Aminomorpholine is a valuable chemical intermediate that requires careful and informed
handling. While comprehensive toxicological data is not fully available, the existing information
clearly indicates its flammable and hazardous nature. By adhering to the guidelines outlined in
this technical guide, researchers, scientists, and drug development professionals can mitigate
the risks associated with its use and maintain a safe laboratory environment. Continuous
vigilance and a proactive approach to safety are essential when working with this and any other
potentially hazardous chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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